Cas no 2227748-61-8 (tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate
• CAS No: 2227748-61-8
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5944958
• PubChem ID: 165976237
• Update Time: 2025-05-25

tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate
• 2227748-61-8
• EN300-1896443
• tert-butyl 4-[(1S)-3-amino-1-hydroxypropyl]-1H-imidazole-1-carboxylate

• Inchi： 1S/C11H19N3O3/c1-11(2,3)17-10(16)14-6-8(13-7-14)9(15)4-5-12/h6-7,9,15H,4-5,12H2,1-3H3/t9-/m0/s1
• InChI Key： IQQNVPIHSJVZLU-VIFPVBQESA-N
• SMILES： O(C(N1C=NC(=C1)[C@H](CCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate

tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2227748-61-8, known as tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure, which includes a tert-butyl group, an imidazole ring, and an amino alcohol moiety, contributes to its versatility and reactivity.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in various bioactive interactions. In the case of tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate, the imidazole ring is further substituted with a tert-butyl group at the 4-position and a chiral amino alcohol group at the 1-position. This substitution pattern not only enhances the molecule's stability but also introduces stereochemical complexity, making it a valuable compound for exploring enantioselective reactions and chiral recognition.

The synthesis of tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate involves a multi-step process that typically begins with the preparation of the imidazole core. Researchers have employed various methods, including cyclization reactions of appropriate diamines or through the modification of existing imidazole derivatives. The introduction of the tert-butyl group and the chiral amino alcohol substituent requires precise control over reaction conditions to ensure high yields and stereochemical fidelity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. The presence of both hydroxyl and amino groups on the side chain makes it an ideal candidate for further functionalization. For instance, the hydroxyl group can be converted into various leaving groups or used to form ethers or esters, while the amino group can undergo alkylation or acylation reactions to introduce additional functionality. These modifications can lead to derivatives with enhanced bioavailability or improved pharmacokinetic profiles.

Recent advancements in asymmetric catalysis have also been leveraged to synthesize this compound with high enantiomeric excess. The use of chiral catalysts has enabled researchers to achieve excellent control over the stereochemistry of the molecule, which is crucial for its application in drug discovery programs where stereochemistry often plays a pivotal role in determining biological activity.

In terms of biological activity, tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate has shown potential as a lead compound in several therapeutic areas. Its ability to modulate key biological targets, such as enzymes or receptors, has been explored in preclinical studies. For example, researchers have investigated its effects on kinase activity, where it demonstrated moderate inhibitory properties against certain protein kinases involved in cancer progression.

Moreover, this compound has been utilized as a ligand in metalloenzyme mimics and transition metal complexes. The nitrogen atoms in the imidazole ring can coordinate with metal ions, making it suitable for applications in catalysis or as part of metal-based drug delivery systems. Recent studies have focused on its use in organocatalysis, where it has been employed to accelerate various organic transformations under mild conditions.

The stereochemistry of this compound is another area that has attracted significant research interest. The (S)-configuration at the hydroxypentane position imparts specific physical and chemical properties that are critical for its interactions with biological systems. Understanding and controlling this stereochemistry are essential for optimizing its performance as a drug candidate or a precursor for more complex molecules.

In conclusion, tert-butyl 4-(1S)-3-amino-1-hydroxypropyl-1H-imidazole-1-carboxylate is a versatile and intriguing molecule with diverse applications across organic synthesis and medicinal chemistry. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for researchers seeking to develop novel therapeutic agents or advanced materials.